Cas no 21405-60-7 (Propanedioic acid, [(4-methylphenyl)methyl]-)

• Product Name: Propanedioic acid, [(4-methylphenyl)methyl]-
• CAS No: 21405-60-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1401053
• Update Time: 2024-08-16

Propanedioic acid, [(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(4-methylphenyl)methyl]-
• Propanedioic acid, 2-[(4-methylphenyl)methyl]-

• Inchi： 1S/C11H12O4/c1-7-2-4-8(5-3-7)6-9(10(12)13)11(14)15/h2-5,9H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： SROVCAULKUEGAY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=C(C)C=C1)C(O)=O

Computed Properties

• Exact Mass: 208.07356

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Melting Point: 86.5 °C(Solv: benzene (71-43-2))
• Boiling Point: 390.2±30.0 °C(Predicted)
• PSA: 74.6
• pka: 3.22±0.10(Predicted)